Gold bromide (AuBr3)

• IUPAC Name: tribromogold
• InChI: InChI=1S/Au.3BrH/h;3*1H/q+3;;;/p-3
• InChI Key: OVWPJGBVJCTEBJ-UHFFFAOYSA-K
• Canonical SMILES: Br[Au](Br)Br
• Molecular Formula: AuBr3
• DSSTOX Substance ID: DTXSID9065025
• Molecular Weight: 436.68 g/mol
• CAS RN: 10294-28-7

Description

Gold bromide (AuBr3) is a chemical compound that has been used for a variety of scientific research applications. It is a yellow-brown solid that is soluble in water, and is formed when gold is reacted with bromine. Gold bromide has been used in a number of laboratory experiments, and has also been used in the synthesis of other compounds.

Scientific Research Applications

1. Formation of Complexes in Chemical Reactions

• Gold(III) bromide reacts with various compounds to form complex structures. For instance, it reacts with NMe2CH2Ph under different conditions to yield various products (Monaghan & Puddephatt, 1975). Similarly, attempts to rearrange these complexes to the products of auration of the aryl- or vinyl-substituents of the ligands have been explored (Monaghan & Puddephatt, 1975).

2. Studying Gold's Mobility and Transport in Waters and Brines

• The mobility and transport of gold in low-temperature waters and brines are influenced by the speciation of gold, which is sensitive to factors like pH, oxidation, and halide concentrations. UV–Vis spectrophotometry studies have identified and measured the thermodynamic properties of Au(III) aqueous complexes with bromide (Usher, Mcphail & Brugger, 2009).

3. Influence in the Formation of Gold Nanoparticles

• The presence of bromide ions plays a significant role in the seed-mediated growth process of Au nanorods, influencing the shape and dimensions of the resulting nanoparticles. This discovery has implications for the synthesis of gold nanoparticles in various applications (Garg, Scholl, Mohanty & Jin, 2010).

4. Analysis of Gold Bromide Complexes in Solutions

• Studies involving Raman spectroscopy have been conducted on gold bromide complexes in acidic solutions, revealing transformations between different gold bromide complexes at varying temperatures and pH levels (Pan & Wood, 1993).

5. Role in Nanotechnology and Catalysis

• Research on the assembly, supramolecular chemistry, quantum-size-related properties, and applications of gold nanoparticles (AuNPs) has been extensive, with AuNPs being key materials in nanotechnology and catalysis. Gold bromide's role in forming these nanoparticles is crucial for such developments (Daniel & Astruc, 2004).

Mechanism of Action

Target of Action

Gold tribromide, also known as gold bromide (AuBr3), primarily targets the formation of gold nanoparticles and various organogold compounds . It is also used as a catalyst in certain chemical reactions . In the field of organic synthesis, gold tribromide has been found to catalyze the nucleophilic substitution reaction of propargylic alcohols .

Mode of Action

Gold tribromide interacts with its targets through its unique chemical structure. It exists as a dimer with the molecular formula Au2Br6, where two gold atoms are bridged by two bromine atoms . This structure allows gold tribromide to act as a catalyst in various chemical reactions. For instance, in the nucleophilic substitution reaction of propargylic alcohols, the gold complex serves as an alcohol-activating agent to facilitate the substitution .

Biochemical Pathways

It is known that gold tribromide can be used as a precursor to synthesize gold nanoparticles . These nanoparticles have numerous applications in biochemical pathways, particularly in the field of nanomedicine.

Pharmacokinetics

It is known that the pharmacokinetics of gold nanoparticles, which can be synthesized using gold tribromide, depend on particle size, shape, surface charge, surface modification, and route of exposure .

Result of Action

The primary result of gold tribromide’s action is the formation of gold nanoparticles and various organogold compounds . These products have numerous applications in fields such as nanomedicine, catalysis, and organic synthesis.

Action Environment

The action of gold tribromide is influenced by environmental factors such as temperature and the presence of other chemical agents. For instance, the most common synthesis method of gold tribromide involves heating gold and excess liquid bromine at 140 °C . Additionally, the halide-exchange reaction of gold (III) chloride with hydrobromic acid can also be used to synthesize gold tribromide .

Safety and Hazards

Gold (III) bromide is toxic and can cause damage by ingestion. It is also an irritant of eyes and mucosa. It is not flammable and it is relative inert to other chemical compounds.

Future Directions

Gold (III) Bromide (AuBr3) is a highly valued chemical compound in various industries due to its unique properties and applications. Its application extends to industries such as pharmaceuticals, electronics, and fine chemicals. Market research indicates a promising growth trajectory for the Gold (III) Bromide market, driven by an increasing demand for innovative catalytic solutions and the constant drive for technological advancements across industries.

Biochemical Analysis

Biochemical Properties

It is known that Gold Tribromide exhibits square planar coordination geometry . This suggests that it could potentially interact with enzymes, proteins, and other biomolecules in a biochemical context. Specific interactions with biomolecules have not been reported in the literature.

Molecular Mechanism

It is known that Gold Tribromide contains one long and two short gold-bromine bonds . This unique structure could potentially influence its interactions at the molecular level. Specific binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression have not been reported.